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1.0 Introduction

The Mediterranean fruit fly (medfly), Ceratitis capitata, is a highly destructive polyphagous pest threatening
fruit production globally [1]. Its detection primarily relies on trapping systems baited with the male-specific
attractant, Trimedlure (TML) [2] [3]. Effective surveillance is the cornerstone of control and eradication
programs, enabling early detection and prompt management actions that prevent widespread establishment
and economic loss [2]. These application notes provide detailed protocols for the strategic placement and
maintenance of Trimedlure-baited traps, integrating factors such as topography and host presence to

maximize surveillance efficiency.
2.0 Understanding the Tool: Trimedlure Plugs and Traps

2.1 Trimedlure Formulations Trimedlure is a synthetic attractant, typically dispensed from solid
polymeric plugs. These plugs are designed to reduce the high volatility of the liquid form, thereby extending

its effective field longevity [3].

2.2 Standardized Traps The Jackson trap is the standard device used for medfly surveillance with
Trimedlure [2] [3]. It is a white, delta-shaped (triangular) trap made of waxed paper, with a sticky insert

coated in adhesive to capture flies and a perforated basket to hold the lure.
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3.0 Strategic Placement: Key Environmental and Topographical Factors

While the search results lack specific spacing guidelines for different elevations, they highlight critical

factors that must inform placement strategies.

3.1 Influence of Elevation and Topography Research shows that medfly population dynamics and
phenology are strongly regulated by elevation [1].

e Population Delay: Adult medfly captures in semi-mountainous highlands (e.g., 600 m) can
commence up to 15 days later and cease earlier than in coastal lowlands (e.g., 5 m) [1].

e Capture Probability: The probability of detecting medflies decreases significantly as elevation
increases. One study found a 4% decrease in total captures for every 10 m increase in elevation [1].

¢ Practical Implication: Surveillance programs in topographically diverse regions must account for
these phenological shifts. Trap servicing schedules in higher elevation areas should be aligned with
the later and shorter activity period of the medfly.

3.2 Host Presence and Availability Medfly is polyphagous, and its populations surge in response to the

ripening of key host fruits [1].

e Seasonal Peaks: Trap captures typically peak during the ripening periods of major hosts. In mixed
orchards, two primary peaks are often observed: one during the stone fruit season and a second,
more pronounced peak during the citrus season [1].

¢ Placement Priority: Traps should be placed preferentially on host trees. Within a host tree, traps
should be situated in a shaded, leafy part of the mid-canopy, as this mimics the natural resting and
lekking sites of male medflies. Avoid placing traps on the exterior, sun-exposed parts of the canopy.

4.0 Experimental Protocols for Field Evaluation

4.1 Protocol: Comparing Trimedlure Plug Longevity This protocol is adapted from multiple field studies
to assess the effective field life of different TML formulations [2] [3].

¢ Objective: To determine the field longevity and attractiveness of Trimedlure plugs over time.
e Materials:
Jackson traps
Trimedlure plugs (e.qg., 29, 39, 4g loadings)
Fresh liquid Trimedlure (2mL) and cotton wicks (as a control)
GPS unit or detailed maps for geolocation
o Data sheets for recording captures
¢ Methodology:

[¢]

[e]

[e]

o
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Site Selection: Choose a site with known medfly activity, such as a mixed fruit orchard or
coffee field.

Experimental Design: Deploy traps in a randomized complete block design. Each block
should contain one trap for each treatment (e.qg., fresh liquid control, fresh plug, plugs aged for
2,4,6, 8,10, and 12 weeks).

Trap Placement: Suspend traps from tree branches at a height of 1.5-2.5 meters, in a shaded
location within the canopy. Maintain a minimum distance of 20-30 meters between traps to
avoid interference.

Aging and Data Collection: Prior to the study, age the designated plugs in the field for the
required durations. For each trapping period (e.g., weekly), conduct a single release of marked
sterile male medflies (approx. 40,000) or monitor wild populations. Check all traps 24 hours
post-release and record the number of males captured per trap.

Statistical Analysis: Compare male captures between treatments using analysis of variance
(ANOVA) or generalized linear models (GLM). A plug is considered effective if it captures a
statistically similar number of males as the fresh liquid control (p > 0.05).

4.2 Protocol: Assessing Placement Strategies in Different Elevations

¢ Objective: To evaluate the optimal timing and placement density for traps across an elevational
gradient.

e Materials: (As above, with additional temperature data loggers).
¢ Methodology:

[e]

Transect Establishment: Establish monitoring transects at several distinct elevations (e.g., O-
100m, 100-300m, 300-500m, >500m).

Standardized Deployment: Place a standardized number of traps per hectare at each
elevational band, using the same lure type and age (e.g., fresh 2g plugs).

Monitoring: Service traps weekly and record the number of male medflies captured.

Data Collection: Record the date of first capture, peak captures, and the date of last capture at
each elevation. Correlate this activity with local temperature data.

Analysis: Use statistical models (e.g., logistic regression) to analyze how elevation and
temperature affect the probability of first capture and overall capture rates.

5.0 Workflow for Deployment and Data Management The following diagram illustrates the integrated

workflow for planning, executing, and analyzing a medfly trapping study.
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6.0 Summary of Trimedlure Plug Performance Data The table below summarizes key findings from

recent field studies on Trimedlure plug longevity, which is critical for planning servicing intervals.

) Effective
Trimediure Longevit Key Findings Source
Dispenser HENIDY Y g
(Weeks)
2g Polymeric  6-8 weeks Captures were statistically similar to fresh liquid lure [2] [3]
Plug for up to 6 weeks; significant reduction in captures
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. Effective
Trimedlure . -
. Longevity Key Findings Source
Dispenser
(Weeks)
after 8 weeks of aging.
3g Polymeric  6-8 weeks Generally performed as well as a fresh 2g plug for up [2]
Plug (inconsistent at 8 to 8 weeks in some trials, but not others. Not
weeks) consistently better than 2g plugs for extending service
intervals.
4g Polymeric  >12 weeks Early studies showed effectiveness beyond 12 weeks, [2]
Plug (historical data) but this formulation was not adopted as standard,
likely due to cost and operational factors.
2mL Liquid 2-4 weeks High volatility leads to rapid loss of attractiveness; not  [3]
on Wick suitable for long-term monitoring programs.

Key Recommendations for Professionals

¢ Adhere to a 6-8 Week Servicing Interval: Based on consistent evidence, 2g Trimedlure plugs
should be replaced every 6 to 8 weeks to maintain maximum attractancy [2] [3].

© 2026 Smolecule. All rights reserved.

6/8

Tech Support


https://bioone.org/journals/florida-entomologist/volume-103/issue-1/024.103.0403/Field-Capture-of-Male-Mediterranean-Fruit-Flies-Diptera--Tephritidae/10.1653/024.103.0403.full
https://bioone.org/journals/florida-entomologist/volume-103/issue-1/024.103.0403/Field-Capture-of-Male-Mediterranean-Fruit-Flies-Diptera--Tephritidae/10.1653/024.103.0403.full
https://bioone.org/journals/florida-entomologist/volume-101/issue-3/024.101.0322/Field-Longevity-and-Attractiveness-of-Trimedlure-Plugs-to-Male-Ceratitis/10.1653/024.101.0322.full
https://www.smolecule.com/products/s576064?utm_src=pdf-body
https://bioone.org/journals/florida-entomologist/volume-103/issue-1/024.103.0403/Field-Capture-of-Male-Mediterranean-Fruit-Flies-Diptera--Tephritidae/10.1653/024.103.0403.full
https://bioone.org/journals/florida-entomologist/volume-101/issue-3/024.101.0322/Field-Longevity-and-Attractiveness-of-Trimedlure-Plugs-to-Male-Ceratitis/10.1653/024.101.0322.full
https://www.smolecule.com/products/s576064?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Prioritize Trap Placement in Host Trees: Focus surveillance efforts on areas with ripe or ripening
host fruit, especially citrus, which supports high population densities and can lead to a pronounced
autumn capture peak [1].

¢ Account for Elevation in Program Timing: Initiate and conclude trapping programs later in higher
elevation areas. Adjust inspection schedules to reflect the delayed and compressed medfly activity
period in these regions [1].

¢ Implement an Assessment-Based Approach: Move beyond rigid, fixed-interval trap spacing. Use
knowledge of host presence, topography, and historical activity data to place traps strategically in
"comfort zones" where flies are most likely to congregate [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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